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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the layered structure of nickel
carbonate hydroxide, a material of significant interest in various scientific and technological
fields, including drug delivery. This document details its structural properties, synthesis
methodologies, and characterization techniques, presenting quantitative data in accessible
formats and outlining key experimental protocols.

Core Structural Characteristics

Nickel carbonate hydroxide, often represented by the formula Ni2(CO3)(OH)2:nHz0, is a
layered material built upon brucite-like (Mg(OH)2) sheets. In this structure, nickel(ll) ions are
octahedrally coordinated by hydroxide groups. The incorporation of carbonate anions (CO327)
and water molecules within the interlayer spaces is a defining feature that dictates the
material's physicochemical properties.

The layered arrangement consists of positively charged [Niz(OH)z]?* layers, with the charge
being balanced by the intercalated carbonate anions. These interlayer anions, along with water
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molecules, influence the basal spacing (the distance between adjacent brucite-like layers),
which is a critical parameter for applications such as ion exchange and drug delivery.

Crystallographic Data

The precise crystal structure can vary based on the synthesis conditions and the degree of
hydration. One identified phase, Ni2(CO3)(OH)2-4H20, has been determined to have a
monoclinic crystal structure.[1] Key crystallographic and structural parameters are summarized
in the tables below.

Parameter Value Reference
Crystal System Monoclinic [1]
a 3.08044 A [1]
b 12.1303 A [1]
C 9.59443 A [1]
JCPDS Card No. 00-038-0714 [1]

Bond Lengths (Typical)

Ni-O ~2.07-2.09 A [2][3]

H-O ~0.97 A [2]

Table 1: Crystallographic Data for Nickel Carbonate Hydroxide Hydrate.

The interlayer spacing is a crucial variable, heavily influenced by the size and orientation of the
intercalated anions. While carbonate is the focus of this guide, other anions can be intercalated
to tune this property.
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Interlayer Spacing (d-

Intercalated Anion spacing) Reference
Carbonate (CO3s2") ~75-8.0A [4]

Nitrate (NOs™) ~7.3-82A [4][5]
Chloride (CI-) ~7.4 R [5]

Sulfate (SO42") ~8.6 A [5]

Table 2: Typical Interlayer Spacing in Nickel-Based Layered Hydroxides with Various Anions.
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Fig. 1: Schematic of the Layered Structure

Brucite-like Layer [Ni(OH)2]

Niz+

OH-

Ni2+

I
\Electrostatic
: Interaction

(e
Imerlay(?r Space

~— T/
(T SR ————
Brucite-like Layer [Ni(OH)2]

1
Ni2+
OH-

Niz+

OH-

Click to download full resolution via product page

Fig. 1. Schematic of the Layered Structure

Synthesis and Formation Mechanism
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The most common method for synthesizing layered nickel carbonate hydroxide is the
hydrothermal or solvothermal method, which involves the reaction of a nickel salt precursor
with a carbonate source under controlled temperature and pressure. Urea is frequently used as
a reagent that decomposes upon heating to provide both carbonate ions and ammonia, which
raises the pH to induce precipitation.[6][7]

Hydrothermal Formation Mechanism

The formation of nickel carbonate hydroxide via the hydrothermal method using urea is a multi-
step process. The key reactions are outlined below, illustrating the gradual generation of
hydroxide and carbonate ions that subsequently react with nickel ions.
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Fig. 2: Hydrothermal Formation Mechanism
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Fig. 2: Hydrothermal Formation Mechanism

Experimental Protocols
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Accurate characterization of the layered structure is essential. The following sections provide
detailed protocols for key analytical techniques.

Hydrothermal Synthesis Protocol

This protocol is adapted from methodologies reported for the synthesis of nickel carbonate
hydroxide.[6][7]

o Reagent Preparation: Dissolve 2 mmol of Nickel(ll) nitrate hexahydrate (Ni(NOs)2-6H20) and
20 mmol of urea (CO(NH2)2) in 20 mL of deionized water.

e Mixing: Stir the solution vigorously for 30 minutes at room temperature to ensure a
homogeneous mixture.

o Hydrothermal Reaction: Transfer the solution into a Teflon-lined stainless steel autoclave.
Seal the autoclave and heat it to a desired temperature (e.g., 120-140°C) for 24 hours.

o Cooling and Collection: After the reaction, allow the autoclave to cool down to room
temperature naturally.

o Washing: Collect the resulting precipitate by centrifugation. Wash the product repeatedly with
deionized water and ethanol to remove any unreacted reagents and byproducts.

e Drying: Dry the final product in a vacuum oven at 60°C for 12 hours.

Powder X-ray Diffraction (XRD) Analysis

XRD is the primary technique for determining the crystal structure and interlayer spacing.[3][9]
[10]

o Sample Preparation: Finely grind the dried nickel carbonate hydroxide powder using an
agate mortar and pestle to ensure random crystallite orientation.

e Mounting: Mount the powder onto a zero-background sample holder. Use a glass slide to
gently press the powder to create a flat, smooth surface that is flush with the holder's
surface.
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e Instrument Setup: Use a diffractometer with Cu Ka radiation (A = 1.5406 A). Typical operating
conditions are 40 kV and 40 mA.

o Data Collection: Scan the sample over a 20 range of 5° to 80° with a step size of 0.02° and a
scan speed of 2°/min.

o Data Analysis: Identify the crystalline phases by comparing the diffraction pattern with
standard JCPDS files. Calculate the interlayer spacing (d-spacing) of the basal (00I)
reflections using Bragg's Law (nA = 2d sin®).

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is used to identify the functional groups present, confirming the incorporation of
carbonate, hydroxide, and water.

Sample Preparation (ATR Method): Place a small amount of the powdered sample directly
onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory. Ensure good
contact by applying pressure.

Background Collection: Collect a background spectrum of the empty, clean ATR crystal
before analyzing the sample.

Data Collection: Record the spectrum in the range of 4000-400 cm~* with a resolution of 4
cm~1, Co-add 32 to 64 scans to obtain a good signal-to-noise ratio.

Data Analysis: Identify characteristic absorption bands. Key expected peaks include: a broad
band at ~3450 cm~1 (O-H stretching of hydroxide groups and water), a sharp peak around
1635 cm~! (H-O-H bending of interlayer water), and strong bands related to the carbonate
ion (e.g., ~1420 cm~! for asymmetric C-O stretching).[1][11]

Electron Microscopy (SEM and TEM)

Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM) are used
to visualize the morphology and nanostructure.

o SEM Sample Preparation:[12][13][14]

o Disperse a small amount of the powder in ethanol and sonicate for 5-10 minutes.
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o Drop-cast a single drop of the suspension onto a silicon wafer or carbon tape mounted on
an SEM stub.

o Allow the solvent to evaporate completely in a dust-free environment.

o For non-conductive samples, apply a thin conductive coating (e.g., gold or carbon) using a
sputter coater to prevent charging under the electron beam.

o TEM Sample Preparation:[15][16][17]
o Prepare a very dilute suspension of the powder in ethanol.
o Drop-cast one or two drops of the suspension onto a carbon-coated copper TEM grid.

o Wick away the excess liquid with filter paper and allow the grid to dry completely before
loading into the microscope.

e Imaging:

o For SEM, use an accelerating voltage of 5-15 kV to observe the particle morphology, size
distribution, and hierarchical structure.

o For TEM, use an accelerating voltage of 100-200 kV. This allows for the visualization of
the individual nanosheets and the measurement of lattice fringes to confirm crystallinity
and d-spacing.
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Fig. 3: Experimental Workflow
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Fig. 3: Experimental Workflow

Relevance to Drug Development

Layered double hydroxides (LDHSs), the broader class of materials to which nickel carbonate
hydroxide belongs, are highly promising for drug delivery applications.[18][19][20][21] Their
utility stems from several key features:

» High Drug Loading Capacity: The interlayer space provides a high-surface-area environment

for hosting anionic drug molecules.
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o Protection of Cargo: The layered structure can protect sensitive drug molecules from
degradation in biological environments.

» pH-Responsive Release: LDHSs are typically soluble in acidic environments. This property
can be exploited for targeted drug release in the acidic microenvironments of tumors or
within endosomes/lysosomes after cellular uptake.

o Good Biocompatibility: Many common divalent and trivalent metals used in LDHSs (e.g., Mg?*,
Znz*+ ABR*) have low toxicity.

The mechanism involves the intercalation of an anionic drug into the interlayer space, typically
through anion exchange. The drug-loaded LDH is then introduced into the biological system.
Cellular uptake is often mediated by endocytosis.[21] Once inside the cell, the lower pH of
endosomal compartments causes the LDH layers to dissolve, releasing the drug molecules into

the cytoplasm.
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Fig. 4: LDH Drug Delivery Mechanism
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Fig. 4. LDH Drug Delivery Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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